2-[4-(2-Methoxyethoxy)phenyl]acetonitrile

• IUPAC Name: 2-[4-(2-methoxyethoxy)phenyl]acetonitrile
• InChI: InChI=1S/C11H13NO2/c1-13-8-9-14-11-4-2-10(3-5-11)6-7-12/h2-5H,6,8-9H2,1H3
• InChI Key: PIZHWJKZUWJXAS-UHFFFAOYSA-N
• Canonical SMILES: COCCOC1=CC=C(C=C1)CC#N
• Molecular Formula: C11H13NO2
• Molecular Weight: 191.23 g/mol
• CAS RN: 352547-54-7

Description

2-[4-(2-Methoxyethoxy)phenyl]acetonitrile is a chemical compound with the molecular formula C11H13NO2. It is a powder at room temperature.

Molecular Structure Analysis

The molecular structure of this compound consists of a phenyl group (a ring of six carbon atoms) attached to an acetonitrile group (a carbon atom triple-bonded to a nitrogen atom) via a two-carbon chain. This chain has a methoxyethoxy group attached to it.

Physical And Chemical Properties Analysis

This compound is a powder at room temperature. Its molecular weight is 191.23. The InChI code for this compound is 1S/C11H13NO2/c1-13-8-9-14-11-4-2-10(3-5-11)6-7-12/h2-5H,6,8-9H2,1H3.

Scientific Research Applications

Solvolysis Reactions and Ion-Molecule Pairs

The acid-catalyzed solvolysis of methoxy-substituted phenyl compounds in acetonitrile-water mixtures has been studied, showing nucleophilic addition of water to tertiary allylic carbocations. This research provides insights into the solvolysis mechanisms and the role of ion-molecule pairs, highlighting the reactivity of methoxy-substituted compounds in solvolysis reactions (Jia, Ottosson, Zeng, & Thibblin, 2002).

Sonication and Non-Radical Reactions

Sonication effects on non-radical reactions in acetonitrile-water mixtures have been explored, demonstrating kinetic effects of ultrasound in the absence of cavitation. This study contributes to understanding how sonication influences chemical reactions, including those involving methoxy-substituted compounds (Tuulmets, Piiskop, Järv, & Salmar, 2014).

Gel to Crystal Transition

A novel sugar-appended gelator synthesized from methoxy-substituted compounds undergoes a gel to crystal transition in acetonitrile solution. This research provides valuable information on the structural transitions and molecular packing in gelators and their applications in materials science (Cui, Shen, & Wan, 2010).

Aryl Enol Radical Cations

The generation and reactivity of aryl enol radical cations in acetonitrile have been studied, revealing the formation and stabilization of these radical cations under acidic conditions. This research is significant for understanding the radical cation chemistry and its potential applications in synthetic organic chemistry (Schepp, 2004).

Synthesis of Methoxyimino Compounds

The synthesis of 2-methoxyimino-2-[2-(2-methylphenoxymethyl)phenyl]acetonitrile, with a focus on the influence of factors affecting the synthesis process, illustrates the application of methoxy-substituted compounds in creating complex organic molecules. This research is relevant for the development of novel organic compounds with potential applications in various fields (Wang Qing-xiu, 2012).

Mechanism of Action

The mechanism of action of 2-[4-(2-Methoxyethoxy)phenyl]acetonitrile is not clear from the sources I searched.

Safety and Hazards

This compound is classified as dangerous, with hazard statements including H301, H312, H315, H319, H332, and H335. Precautionary measures include P261, P264, P270, P271, P280, P301+P310, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P363, P403+P233, P405, and P501.